N-cyclohexyl-1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide

• IUPAC Name: N-cyclohexyl-1-ethyl-2-oxobenzo[cd]indole-6-sulfonamide
• InChI: InChI=1S/C19H22N2O3S/c1-2-21-16-11-12-17(14-9-6-10-15(18(14)16)19(21)22)25(23,24)20-13-7-4-3-5-8-13/h6,9-13,20H,2-5,7-8H2,1H3
• InChI Key: JFSBLFHOLQSPDO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C3C(=C(C=C2)S(=O)(=O)NC4CCCCC4)C=CC=C3C1=O
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

“N-cyclohexyl-1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide” is a chemical compound with the molecular formula C19H22N2O3S. It has a molecular weight of 358.455. It is a non-polymer type compound.

Molecular Structure Analysis

The molecular structure of “this compound” includes a cyclohexyl group, an ethyl group, and a sulfonamide group. The compound has an aromatic bond count of 11.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 358.455. It has a formal charge of 0. The compound has an atom count of 47, a chiral atom count of 0, and a bond count of 50.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Routes and Potential Antitumor Activity: A study discusses the synthesis of 6,7-dihydrobenzo[4,5]cyclohept[1,2-b]indol-12(5H)-one, a compound related to N-cyclohexyl-1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide, indicating potential for antitumor activity (Joseph et al., 1997).

Antimicrobial and Antiproliferative Properties

• Antimicrobial and Antiproliferative Agents: A study on N-ethyl-N-methylbenzenesulfonamide derivatives, closely related to the compound , showcases their effectiveness as antimicrobial and antiproliferative agents (Abd El-Gilil, 2019).

Environmental Applications

• Preparation for Vulcanization Accelerants: Research on N-cyclohexyl-2-benzothiazolesulfonamide, a similar compound, highlights its preparation using an environmentally friendly method, significant in the context of vulcanization accelerants (Xiao-mei, 2005).

Pharmacological Evaluation

• Evaluation of Sulfonamide Derivatives: A study evaluates various sulfonamide derivatives, related to this compound, for their potential pharmacological activities (Irshad, 2018).

Enzyme Inhibition and Molecular Interactions

• TNF-α Inhibitors Design and Synthesis: A significant study reports on the design, synthesis, and evaluation of dihydrobenzo[cd]indole-6-sulfonamide as TNF-α inhibitors, suggesting potential applications in inflammatory response regulation (Deng et al., 2018).

Mechanism of Action

While the exact mechanism of action for “N-cyclohexyl-1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide” is not specified, it’s worth noting that similar compounds have been studied for their inhibitory effects on TNF-α, a cytokine involved in inflammatory responses.

Future Directions

Research into compounds like “N-cyclohexyl-1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide” could focus on their potential as TNF-α inhibitors. Further optimization of these compounds could lead to more potent inhibitors, providing new avenues for the treatment of inflammatory disorders.